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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of C.I.
Acid Yellow 42 stock solutions for various laboratory applications. C.I. Acid Yellow 42 is a

bright, water-soluble anionic dye with applications in histology, and potentially as a fluorescent

probe or staining agent in cellular and biochemical assays.

Physicochemical and Safety Data
A summary of the key properties and safety information for C.I. Acid Yellow 42 is presented in

Table 1. It is imperative to consult the full Safety Data Sheet (SDS) before handling this

chemical.[1][2][3]

Table 1: Properties and Safety Information for C.I. Acid Yellow 42
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Property Value Reference(s)

Chemical Name

Disodium 4,4'-bis[(E)-(5-

hydroxy-3-methyl-1-phenyl-1H-

pyrazol-4-yl)diazenyl]biphenyl-

2,2'-disulfonate

[4]

C.I. Name Acid Yellow 42 [4]

CAS Number 6375-55-9 [4]

Molecular Formula C₃₂H₂₄N₈Na₂O₈S₂ [4]

Molecular Weight 758.69 g/mol [4]

Appearance Bright yellow powder [5][6]

Solubility (Water) 17.27 g/L at 20°C [5][6]

Solubility (Other)

Soluble in ethanol (lemon

yellow solution), slightly

soluble in acetone.

[5][6]

Hazard Statements

May cause an allergic skin

reaction. Causes serious eye

irritation.

[1]

Precautionary Statements

Wear protective

gloves/protective clothing/eye

protection/face protection.

Avoid breathing dust. Wash

skin thoroughly after handling.

[1]

Preparation of Aqueous Stock Solutions
For most applications, C.I. Acid Yellow 42 can be prepared as an aqueous stock solution. The

following protocols outline the preparation of 1% and 10 mg/mL stock solutions. High-purity

water (e.g., deionized, distilled, or Milli-Q) should be used to avoid contamination.

2.1. Protocol for 1% (w/v) C.I. Acid Yellow 42 Stock Solution
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A 1% stock solution is equivalent to 10 mg/mL.

Materials:

C.I. Acid Yellow 42 powder

High-purity water, room temperature and heated (60-80°C)

Calibrated analytical balance

Spatula

Weighing paper or boat

Glass beaker or flask

Graduated cylinder

Magnetic stirrer and stir bar

Storage bottles (amber glass or light-blocking polypropylene)

Procedure:

Weighing: Accurately weigh 1.0 g of C.I. Acid Yellow 42 powder.

Pasting: Transfer the powder to a beaker. Add a small volume of room temperature high-

purity water (e.g., 5-10 mL) to create a uniform paste. This prevents clumping when the bulk

of the solvent is added.

Dissolution: While stirring, gradually add hot (60-80°C) high-purity water to the paste.

Continue adding water until the total volume is approximately 90 mL.

Complete Dissolution: Continue stirring until all the dye has completely dissolved, resulting in

a clear, lemon-yellow solution. Gentle heating on a hot plate may aid dissolution, but do not

boil.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b033771?utm_src=pdf-body
https://www.benchchem.com/product/b033771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Volume Adjustment: Once the solution has cooled to room temperature, transfer it to a

100 mL graduated cylinder or volumetric flask. Rinse the beaker with a small amount of high-

purity water and add the rinsing to the graduated cylinder to ensure a complete transfer.

Adjust the final volume to 100 mL with high-purity water.

Storage: Transfer the solution to a clearly labeled, light-blocking storage bottle.

2.2. Protocol for 10 mg/mL C.I. Acid Yellow 42 Stock Solution

This protocol is for preparing a specific concentration of 10 mg/mL.

Materials:

Same as in section 2.1.

Procedure:

Weighing: Weigh out the desired amount of C.I. Acid Yellow 42 (e.g., 100 mg for a 10 mL

final volume).

Pasting: Create a paste with a small amount of room temperature high-purity water.

Dissolution: Gradually add hot (60-80°C) high-purity water while stirring until the dye is fully

dissolved.

Volume Adjustment: After cooling, bring the solution to the final desired volume with high-

purity water.

Storage: Store in a labeled, light-blocking container.

Table 2: Common Stock Solution Concentrations
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Concentration (%
w/v)

Concentration
(mg/mL)

Mass of Dye per
100 mL

Primary Solvent

1% 10 1.0 g High-purity water

0.5% 5 0.5 g High-purity water

0.1% 1 0.1 g High-purity water

Preparation of Stock Solutions in Organic Solvents
For applications requiring a non-aqueous solvent, ethanol or dimethyl sulfoxide (DMSO) can be

used.

3.1. Protocol for Stock Solution in Ethanol

Procedure:

Weigh the desired amount of C.I. Acid Yellow 42 powder.

Transfer the powder to a suitable flask.

Gradually add 95% or absolute ethanol while stirring.

If necessary, gently warm the solution in a water bath to aid dissolution. Do not use an open

flame.

Once dissolved, allow the solution to cool and bring it to the final volume with ethanol.

Store in a tightly sealed, light-blocking container to prevent evaporation.

3.2. Considerations for DMSO

While C.I. Acid Yellow 42 is soluble in water and ethanol, its solubility in DMSO is not as well-

documented in the provided search results. If a high concentration in a small volume is

required, DMSO can be tested. It is recommended to start with a small test amount to

determine the solubility before preparing a large batch. For many laboratory applications, a
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stock solution in DMSO is prepared at a high concentration (e.g., 10-20 mM) and then diluted

into aqueous buffers for the final working solution.

Storage and Stability
Proper storage is crucial to maintain the integrity of the stock solutions.

Storage Temperature: Store stock solutions at 2-8°C (refrigerated). For long-term storage,

aliquoting and freezing at -20°C is recommended to avoid repeated freeze-thaw cycles.

Light Protection: C.I. Acid Yellow 42 solutions should be protected from light to prevent

photodegradation. Use amber bottles or wrap containers in aluminum foil.

Shelf Life: When stored properly, aqueous stock solutions are generally stable for several

months. If any precipitation or color change is observed, the solution should be discarded.

Experimental Workflow and Diagrams
5.1. Workflow for Aqueous Stock Solution Preparation

The general workflow for preparing an aqueous stock solution of C.I. Acid Yellow 42 is

depicted below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b033771?utm_src=pdf-body
https://www.benchchem.com/product/b033771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Weigh C.I. Acid Yellow 42 Powder

Create a Paste with Cold Water

Transfer

Add Hot Water and Stir to Dissolve

Gradual Addition

Cool to Room Temperature

Adjust to Final Volume

Transfer to Light-Blocking Container

Final Solution

Store at 2-8°C

 

Ligand

Receptor

Kinase 1

Activation

Kinase 2

Phosphorylation

Transcription Factor

Nucleus

Translocation

Cellular Response

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b033771?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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